(2-Aminophenyl)(2-thienyl)methanone

• Molecular Formula: C11H9NOS
• Molecular Weight: 203.26 g/mol
• IUPAC Name: (2-aminophenyl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C11H9NOS/c12-9-5-2-1-4-8(9)11(13)10-6-3-7-14-10/h1-7H,12H2
• InChI Key: LRZCHOZJGIXTRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC=CS2)N

Description

(2-Aminophenyl)(2-thienyl)methanone is a high-value aromatic ketone that serves as a versatile chemical intermediate in medicinal chemistry and materials science research. This compound features a benzamide-like core structure, where a ketone bridge links an electron-rich 2-aminophenyl group with a 2-thienyl ring. This unique architecture is characteristic of solvatochromic probes, which are used to study molecular interactions in solvents of different polarities and in the solid state . In pharmaceutical research, the 2-aminothiophene scaffold is a privileged structure in drug discovery. Derivatives of this core have demonstrated significant potential as novel antimicrobial agents, exhibiting potent activity against a range of bacterial and fungal strains . Furthermore, research indicates that 2-aminothiophene derivatives can function as Positive Allosteric Modulators (PAMs) for Class B G-protein coupled receptors (GPCRs), such as the Glucagon-like peptide-1 receptor (GLP-1R), presenting a promising therapeutic avenue for Type 2 Diabetes . The compound's mechanism in antimicrobial applications is linked to its ability to target bacterial Two-Component Signal Transduction Systems (TCSs) by inhibiting the highly conserved Histidine Kinase (HK) ATP-binding domain, a strategy employed to overcome multi-drug resistance . This product is provided for research applications only and is not intended for diagnostic or therapeutic use.

Scientific Research Applications

Anticancer Properties

Research indicates that (2-Aminophenyl)(2-thienyl)methanone exhibits notable anticancer properties. In vitro studies have shown that derivatives of this compound can inhibit cell proliferation in various cancer cell lines. For instance, compounds derived from similar scaffolds have demonstrated efficacy against gastric adenocarcinoma and leukemia cells, with mechanisms involving DNA binding and interference with cellular signaling pathways .

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies suggest that it may act as an inhibitor of key enzymes involved in bacterial communication, such as PqsD in Pseudomonas aeruginosa, which is crucial for biofilm formation. This suggests potential applications in treating infections caused by antibiotic-resistant bacteria .

Anti-inflammatory Effects

Compounds related to (2-Aminophenyl)(2-thienyl)methanone have been studied for their anti-inflammatory effects. These compounds can modulate inflammatory pathways, making them candidates for developing treatments for inflammatory diseases .

Synthesis Techniques

The synthesis of (2-Aminophenyl)(2-thienyl)methanone typically involves various organic reactions, including:

• Reactions involving amines and thienyl ketones : This method allows for the introduction of the thienyl group onto the aminophenyl framework.
• Palladium-catalyzed coupling reactions : These reactions facilitate the formation of complex structures efficiently without the need for phosphine ligands, enhancing yield and purity .

Role as a Building Block

In organic synthesis, (2-Aminophenyl)(2-thienyl)methanone serves as a versatile building block for creating more complex molecules. Its unique structure allows chemists to modify it further to develop new derivatives with enhanced biological activity or different pharmacological profiles .

Case Study 1: Anticancer Activity Assessment

A study assessed the anticancer activity of various derivatives of (2-Aminophenyl)(2-thienyl)methanone against human cancer cell lines. The results indicated that certain modifications to the structure significantly enhanced cytotoxicity, suggesting that specific substituents can optimize therapeutic effects .

Case Study 2: Antimicrobial Mechanism Investigation

Another research focused on the antimicrobial properties of (2-Aminophenyl)(2-thienyl)methanone derivatives. The study revealed that these compounds could disrupt biofilm formation in Pseudomonas aeruginosa, highlighting their potential as novel antimicrobial agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Phenyl vs. Thienyl Moieties

Phenyl Derivatives

• (2-Aminophenyl)(phenyl)methanone: Replacing the thienyl group with a phenyl ring eliminates sulfur-mediated electronic effects. This reduces intramolecular charge transfer (ICT) efficiency, as observed in compounds like TPA-T-DCV-Ph (non-fluorinated analog of TPA-T-DCV-Ph-F) .
• Biological Activity: Phenyl-substituted methanones, such as APTM [(3-Amino-5-[(2,6-dimethylphenyl)amino]-4-(phenylsulfonyl)-2-thienyl)(4-fluorophenyl)methanone], exhibit potent anticancer activity (IC₅₀ values in µM range against HCT116 colon cancer cells) .

Thienyl Derivatives

• Enhanced Solubility : The thienyl group improves solubility in polar aprotic solvents (e.g., chloroform, THF) due to its polarizable sulfur atom and planar structure .
• Electronic Properties: Thienyl-containing methanones show stronger ICT in excited states, as demonstrated in triphenylamine/dicyanovinyl push–pull systems .

Halogenated Derivatives

Chlorinated Methanones

• Biological Relevance : Halogenation is a common strategy to improve metabolic stability, as seen in vaborbactam (a β-lactamase inhibitor with a thienyl-acetyl group) .

Fluorinated Derivatives

• (2-Aminophenyl)(4-fluorophenyl)methanone: Fluorine substituents enhance electronegativity and hydrogen-bonding capacity, influencing binding affinity in drug-receptor interactions .

Heterocyclic Variations

Triazole/Oxadiazole Hybrids

• Benzofuran- and Indole-Containing Methanones: Steric hindrance in indole derivatives reduces intermolecular interactions, as seen in cyclopentyl(1-indole-3-yl)methanone .

Key Data Tables

Table 1: Physical and Chemical Properties

Compound Name	Molecular Weight (g/mol)	Solubility (g/L)	Key Application	Reference
(2-Aminophenyl)(2-thienyl)methanone	~243.3*	56 (CHCl₃)	Optoelectronics
1-(2-Aminophenyl)ethanone	135.16	Not reported	Pharmaceutical intermediate
APTM	390.46	Not reported	Anticancer agents
Vaborbactam	297.14	Aqueous	β-lactamase inhibition

*Calculated based on formula C₁₁H₉NOS.

Q & A

Q. What are the common synthetic routes for preparing (2-Aminophenyl)(2-thienyl)methanone, and how do reaction conditions influence yield and purity?

The synthesis typically involves Friedel-Crafts acylation , where 2-aminophenyl derivatives react with 2-thienyl acyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃). Key factors include:

• Solvent choice : Anhydrous dichloromethane or nitrobenzene minimizes side reactions.
• Temperature : Controlled low temperatures (−10°C to 0°C) prevent over-acylation or decomposition of the aminophenyl group.
• Catalyst stoichiometry : Excess AlCl₃ (1.5–2.0 equivalents) improves electrophilic activation but requires careful quenching to avoid hydrolysis.
  Post-synthesis purification via column chromatography (silica gel, hexane/ethyl acetate gradient) enhances purity. Similar protocols are validated for structurally related benzophenones .

Q. What spectroscopic and chromatographic methods are recommended for characterizing purity and structural integrity?

Key analytical methods :

Technique	Critical Parameters	Reference Data Source
¹H/¹³C NMR	Aromatic proton shifts (δ 6.5–8.5 ppm), carbonyl (C=O) resonance (~190 ppm)	NIST Chemistry WebBook
FT-IR	C=O stretch (~1650 cm⁻¹), NH₂ bend (~1600 cm⁻¹)	Thermo Scientific Chemicals
HPLC	Reverse-phase C18 column, UV detection (254 nm) for quantifying aminophenyl impurities	Sigma-Aldrich protocols
Mass spectrometry (ESI-MS) confirms molecular weight (MW: 243.3 g/mol) with fragmentation patterns indicative of thienyl cleavage .

Q. What are the best practices for handling and storing (2-Aminophenyl)(2-thienyl)methanone to prevent decomposition?

• Storage : Under inert atmosphere (Ar/N₂) at −20°C in amber vials to prevent photooxidation of the thienyl group.
• Handling : Use anhydrous solvents to avoid hydrolysis of the ketone moiety. Safety protocols for aromatic amines (e.g., gloves, fume hood) are critical due to potential toxicity .

Advanced Research Questions

Q. How can single-crystal X-ray diffraction using SHELX software resolve structural ambiguities in derivatives of this compound?

Optimization strategies :

• Data collection : High-resolution (≤0.8 Å) datasets at 100 K reduce thermal motion artifacts.
• Refinement in SHELXL :
  • Apply restraints for disordered thienyl or aminophenyl groups.
  • Use "AFIX" commands to fix geometric parameters for NH₂ groups, validated via difference Fourier maps .
  • Merge Friedel pairs to address weak anomalous dispersion effects .
    Example: The structure of (2-Aminophenyl)(p-tolyl)methanone (space group P2₁/c) was resolved using SHELXL-97 with R₁ = 0.045, demonstrating applicability to analogous compounds .

Q. What strategies are effective in analyzing structure-activity relationships (SAR) for biological activity?

• Pharmacophore modeling : Map the aminophenyl (hydrogen-bond donor) and thienyl (hydrophobic/π-π interaction) moieties against target proteins (e.g., kinases).
• In vitro assays : Dose-response studies (IC₅₀) in enzyme inhibition assays, paired with molecular docking (AutoDock Vina) to validate binding poses.
• Metabolic stability : Evaluate hepatic microsomal degradation to identify vulnerable sites (e.g., NH₂ oxidation) .

Q. How do electronic effects of the 2-thienyl group influence photophysical properties compared to phenyl analogs?

• UV-Vis spectroscopy : The thienyl group introduces a red shift (~30 nm) due to extended conjugation and lower LUMO energy.
• Fluorescence quenching : Enhanced charge transfer between the electron-rich thienyl and electron-deficient aminophenyl groups reduces quantum yield relative to phenyl analogs.
• DFT calculations : HOMO localized on the thienyl ring, LUMO on the carbonyl, as seen in benzophenone derivatives .

Q. How can computational methods predict tautomeric behavior in different solvents?

• Solvent modeling : Use COSMO-RS to simulate tautomer equilibria (enol vs. keto forms).
• MD simulations : Polar solvents (e.g., DMSO) stabilize the enol form via hydrogen bonding, while nonpolar solvents favor the keto form.
• Validation : Compare computed ¹H NMR shifts (GIAO method) with experimental data from NIST .